Cas no 1782228-59-4 (NBI 35965 hydrochloride)

• Product Name: NBI 35965 hydrochloride
• CAS No: 1782228-59-4
• MF: C₂₁H₂₃Cl₃N₄
• MW: 437.793121576309
• CID: 2089682
• PubChem ID: 71433630
• Update Time: 2025-11-07

NBI 35965 hydrochloride Chemical and Physical Properties

Names and Identifiers

• NBI 35965 hydrochloride
• B7275
• (7S)-6-(Cyclopropylmethyl)-2-(2,4-dichlorophenyl)-7-ethyl-7,8-dihydro-4-methyl-6H-1,3,6,8a-tetraazaacenaphthylenehydrochloride
• (7S)-6-(Cyclopropylmethyl)-2-(2,4-dichlorophenyl)-7-ethyl-7,8-dihydro-4-methyl-6H-1,3,6,8a-tetraazaacenaphthylene hydrochloride
• (7S)-6-(Cyclopropylmethyl)-2-(2,4-dichlorophenyl)-7-ethyl-4-methyl-7,8-dihydro-6H-1,3,6,8a-tetraazaacenaphthylene--hydrogen chloride (1/1)
• SCHEMBL25395112
• HY-110056
• NBI35965 hydrochloride
• AKOS024457428
• CS-0032882
• NBI 35965 (hydrochloride)
• (10S)-9-(cyclopropylmethyl)-3-(2,4-dichlorophenyl)-10-ethyl-6-methyl-1,2,5,9-tetrazatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraene;hydrochloride
• EX-A9491A
• 1782228-59-4
• DTXSID10849508

• Inchi： 1S/C21H22Cl2N4.ClH/c1-3-15-11-27-21-18(26(15)10-13-4-5-13)8-12(2)24-20(21)19(25-27)16-7-6-14(22)9-17(16)23;/h6-9,13,15H,3-5,10-11H2,1-2H3;1H/t15-;/m0./s1
• InChI Key： LNYUWBPFYXPUIO-RSAXXLAASA-N
• SMILES： ClC1C=C(C=CC=1C1C2C3=C(C=C(C)N=2)N([C@@H](CC)CN3N=1)CC1CC1)Cl.Cl

Computed Properties

• Exact Mass: 436.098830g/mol
• Monoisotopic Mass: 436.098830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on NBI 35965 hydrochloride

NBI 35965 Hydrochloride (CAS 1782228-59-4): A Comprehensive Overview of Its Properties and Applications

NBI 35965 hydrochloride (CAS 1782228-59-4) is a specialized chemical compound that has garnered significant attention in the field of biomedical research and drug development. This compound, known for its unique pharmacological properties, is frequently explored for its potential in modulating specific biological pathways. Researchers and pharmaceutical companies are increasingly interested in NBI 35965 HCl due to its promising applications in targeted therapies.

The chemical structure of NBI 35965 hydrochloride includes a hydrochloride salt form, which enhances its solubility and stability, making it suitable for various experimental and clinical applications. Its CAS number, 1782228-59-4, serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The compound's molecular weight, purity, and other physicochemical properties are critical for researchers who require high-quality standards in their studies.

One of the most discussed topics in recent years is the role of NBI 35965 HCl in neurodegenerative research. With the rising global prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively searching for compounds that can modulate key enzymes or receptors involved in these disorders. NBI 35965 hydrochloride has shown potential in preclinical studies, particularly in influencing synaptic plasticity and neuronal survival, making it a subject of intense investigation.

In addition to its neurological applications, NBI 35965 hydrochloride is also being studied for its effects on metabolic pathways. Obesity and diabetes remain major public health challenges, and researchers are exploring how this compound might interact with metabolic regulators. The ability of NBI 35965 HCl to influence specific receptors could pave the way for novel therapeutic strategies in managing these conditions.

The synthesis and production of NBI 35965 hydrochloride require advanced chemical expertise to ensure high yield and purity. Manufacturers and suppliers often highlight its availability in various forms, including powders and solutions, to meet diverse research needs. Quality control measures, such as HPLC and NMR analysis, are essential to confirm the identity and purity of CAS 1782228-59-4, ensuring reliable results in experimental settings.

From a commercial perspective, the demand for NBI 35965 HCl is driven by its versatility in research applications. Pharmaceutical companies and academic institutions are among the primary consumers, utilizing the compound in drug discovery programs and mechanistic studies. The growing interest in personalized medicine and targeted therapies further amplifies the relevance of NBI 35965 hydrochloride in contemporary science.

Safety and handling guidelines for NBI 35965 hydrochloride emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under typical conditions, researchers are advised to follow institutional protocols to minimize risks. Regulatory compliance, including adherence to REACH and other international standards, ensures that CAS 1782228-59-4 is used responsibly across global markets.

Looking ahead, the future of NBI 35965 HCl appears promising, with ongoing studies exploring its full therapeutic potential. Innovations in drug delivery systems, such as nanoparticle formulations, could further enhance its efficacy and applicability. As the scientific community continues to uncover new insights into its mechanisms of action, NBI 35965 hydrochloride is poised to remain a key player in advancing biomedical research.

For researchers seeking detailed technical data, suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS) for NBI 35965 hydrochloride. These documents are invaluable for ensuring reproducibility and compliance in experimental workflows. Additionally, collaborative efforts between academia and industry are likely to accelerate the translation of findings involving CAS 1782228-59-4 into clinical applications.

In summary, NBI 35965 hydrochloride (CAS 1782228-59-4) represents a cutting-edge tool in modern pharmacology and biochemistry. Its multifaceted applications, from neurodegenerative research to metabolic studies, underscore its importance in addressing some of today's most pressing health challenges. As research progresses, this compound will undoubtedly continue to inspire innovation and discovery in the life sciences.